Cas no 3751-46-0 (Propanenitrile,3-[(1-phenyl-1H-tetrazol-5-yl)thio]-)

• Product Name: Propanenitrile,3-[(1-phenyl-1H-tetrazol-5-yl)thio]-
• CAS No: 3751-46-0
• MF: C₁₀H₉N₅S
• MW: 231.276959180832
• CID: 314562
• PubChem ID: 77355
• Update Time: 2025-04-19

Propanenitrile,3-[(1-phenyl-1H-tetrazol-5-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(1-phenyl-1H-tetrazol-5-yl)thio]-
• 3-(1-phenyltetrazol-5-yl)sulfanylpropanenitrile
• 3-((1-Phenyl-1H-tetrazol-5-yl)thio)propiononitrile
• 3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanenitrile
• Propanenitrile, 3-((1-phenyl-1H-tetrazol-5-yl)thio)-
• Propanenitrile, 3-[(1-phenyl-1H-tetrazol-5-yl)thio]-
• AKOS000217689
• NS00030205
• DTXSID4063165
• 3-[(1-Phenyl-1H-tetrazol-5-yl)thio]propiononitrile
• SCHEMBL9180266
• EINECS 223-153-7
• MRIBCCHYZOSDOM-UHFFFAOYSA-N
• 3751-46-0

• Inchi： 1S/C10H9N5S/c11-7-4-8-16-10-12-13-14-15(10)9-5-2-1-3-6-9/h1-3,5-6H,4,8H2
• InChI Key： MRIBCCHYZOSDOM-UHFFFAOYSA-N
• SMILES： S(CCC#N)C1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 231.05807
• Monoisotopic Mass: 231.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.7A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 469.8°C at 760 mmHg
• Flash Point: 237.9°C
• Refractive Index: 1.694
• PSA: 67.39